Cas no 2138009-89-7 (3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol
• CAS No: 2138009-89-7
• MF: C₁₂H₁₈N₄S
• MW: 250.363120555878
• CID: 6484770
• PubChem ID: 165957412
• Update Time: 2025-10-11

3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol
• 2138009-89-7
• EN300-1128428

• Inchi： 1S/C12H18N4S/c1-8(2)9(3)16-12(17)7-10(14-16)11-5-6-13-15(11)4/h5-9,14H,1-4H3
• InChI Key： HCEUELPTZKKFTB-UHFFFAOYSA-N
• SMILES： S=C1C=C(C2=CC=NN2C)NN1C(C)C(C)C

Computed Properties

• Exact Mass: 250.12521776g/mol
• Monoisotopic Mass: 250.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2Ų

Additional information on 3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol

Research Briefing on 3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol (CAS: 2138009-89-7)

This research briefing provides an in-depth analysis of the latest advancements and findings related to the compound 3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol (CAS: 2138009-89-7). This thiol-containing pyrazole derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The briefing synthesizes recent studies, highlighting the compound's synthesis, biological activity, and therapeutic potential.

Recent literature reveals that 3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol has been investigated for its role as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the pyrazole core and thiol functional group, make it a versatile scaffold for designing inhibitors targeting various enzymes and receptors. Studies have demonstrated its utility in the development of anti-inflammatory, anticancer, and antimicrobial agents, underscoring its broad pharmacological relevance.

One of the most notable findings is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study highlighted the compound's potential as a lead structure for developing next-generation anti-inflammatory drugs with improved selectivity and reduced side effects.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound and its analogs could induce apoptosis in cancer cells by targeting the PI3K/AKT/mTOR pathway. These findings suggest that the compound could serve as a promising candidate for further optimization in oncology drug development.

The synthesis and characterization of 3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol have also been refined in recent years. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's purity and structural integrity. Moreover, computational modeling studies have provided insights into its binding interactions with biological targets, facilitating the rational design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in chemical biology and a starting point for the development of novel therapeutics.

In conclusion, 3-(1-methyl-1H-pyrazol-5-yl)-1-(3-methylbutan-2-yl)-1H-pyrazole-5-thiol (CAS: 2138009-89-7) represents a compelling area of research in the chemical biology and medicinal chemistry fields. Its diverse biological activities and structural versatility make it a promising candidate for drug discovery. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.